2-Amino-3-chloro-5-(trifluoromethyl)benzonitrile
Overview
Description
2-Amino-3-chloro-5-(trifluoromethyl)benzonitrile is a chemical compound with the molecular formula C6H4ClF3N2 . It is a member of the benzonitrile family, which are aromatic compounds containing a benzene ring attached to a nitrile group .
Synthesis Analysis
The synthesis of 2-Amino-3-chloro-5-(trifluoromethyl)benzonitrile can be achieved through amination of a 2-halogeno-trifluoromethyl-halogenopyridine or by halogenation of 2-amino-trifluoromethylpyridine . This compound is useful as an intermediate for the synthesis of agricultural chemicals and medicines .Molecular Structure Analysis
The molecular structure of 2-Amino-3-chloro-5-(trifluoromethyl)benzonitrile consists of a benzene ring with a nitrile group (C#N), an amino group (NH2), a chloro group (Cl), and a trifluoromethyl group (CF3) attached to it .Physical And Chemical Properties Analysis
2-Amino-3-chloro-5-(trifluoromethyl)benzonitrile has a molecular weight of 180.1 . It has a melting point of 86-90 °C . The predicted boiling point is 229.7±40.0 °C, and the predicted density is 1.468±0.06 g/cm3 .Scientific Research Applications
- Application : Researchers have explored the synthesis and pharmacological potential of 2-Amino-3-chloro-5-(trifluoromethyl)benzonitrile derivatives. These compounds may exhibit promising activities against specific diseases and disorders .
- Application : Berotralstat, an FDA-approved drug, contains 2-Amino-3-chloro-5-(trifluoromethyl)benzonitrile as one of its pharmacophores. It inhibits plasma kallikrein, reducing angioedema attacks in patients with HAE .
- Application : 4-Chloro-3-cyanobenzotrifluoride, a precursor to 2-Amino-3-chloro-5-(trifluoromethyl)benzonitrile, can be used to create thermal coupler control systems in water supply networks .
- Application : Researchers explore the use of 2-Amino-3-chloro-5-(trifluoromethyl)benzonitrile derivatives as potential agrochemicals or pesticides .
- Application : The trifluoromethyl group in this compound may contribute to novel materials with desirable electronic properties .
Medicinal Chemistry and Drug Development
HAE (Hereditary Angioedema) Treatment
Thermal Coupler Control Systems
Agrochemicals and Pesticides
Materials Science and Electronics
Catalysis and Synthetic Chemistry
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is harmful if swallowed and may be harmful to aquatic life with long-lasting effects . Safety measures include washing face, hands, and any exposed skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
properties
IUPAC Name |
2-amino-3-chloro-5-(trifluoromethyl)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClF3N2/c9-6-2-5(8(10,11)12)1-4(3-13)7(6)14/h1-2H,14H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAYAZKBDGSUKFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C#N)N)Cl)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClF3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-chloro-5-(trifluoromethyl)benzonitrile | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-(1,5-Dioxa-9-azaspiro[5.5]undecan-9-ylsulfonyl)phenyl)ethanone](/img/structure/B3231752.png)
![4-[(2-Bromoethyl)sulfanyl]-1,2-dimethylbenzene](/img/structure/B3231759.png)
![2-Naphthalenol, 1-[[(phenylmethyl)imino]methyl]-](/img/structure/B3231781.png)
![6-Benzyl-2-(3-(methylthio)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride](/img/structure/B3231796.png)
![2-(2-((4-Chlorophenyl)sulfonyl)acetamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride](/img/structure/B3231803.png)
![rac-(1S,6R)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-4-one](/img/structure/B3231832.png)
